Cas no 55052-27-2 (6-Chloro-1H-pyrrolo[2,3-B]pyridine)

6-Chloro-1H-pyrrolo[2,3-B]pyridine structure
55052-27-2 structure
Product Name:6-Chloro-1H-pyrrolo[2,3-B]pyridine
CAS No:55052-27-2
MF:C7H5ClN2
MW:152.581000089645
MDL:MFCD06659666
CID:56688
PubChem ID:11344118
Update Time:2025-04-18

6-Chloro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-7-azaindole
    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-
    • 7-aza-6-chloroindole
    • PubChem18673
    • KSC494A8J
    • HIN1528
    • DSCOSIUAQUDGJM-UHFFFAOYSA-N
    • HT743
    • BCP26599
    • STL555194
    • RW3761
    • BBL101398
    • VP13138
    • TRA0067242
    • RP08991
    • LS20806
    • PB21926
    • 6-chloranyl-1H-pyrrolo[2,3-b]pyridine
    • J-518498
    • CS-B0094
    • 55052-27-2
    • EN300-99882
    • A830463
    • DTXSID20462909
    • FT-0649499
    • MFCD06659666
    • AKOS004910657
    • A7981
    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • 6-Chloro-1H-pyrrolo[2 pound not3-b]pyridine
    • SY007157
    • AM20061314
    • SCHEMBL10776
    • AS-17858
    • ALBB-031254
    • DB-000505
    • 6-Chloro-1H-pyrrolo[2,3-B]pyridine
    • MDL： MFCD06659666
    • Inchi： 1S/C7H5ClN2/c8-6-2-1-5-3-4-9-7(5)10-6/h1-4H,(H,9,10)
    • InChI Key： DSCOSIUAQUDGJM-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C2C=CNC2=N1

Computed Properties

  • Exact Mass: 152.01400
  • Monoisotopic Mass: 152.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.425
  • Melting Point: 175-180°C
  • Boiling Point: 304.9 °C at 760 mmHg
  • Flash Point: 304.9 °C at 760 mmHg
  • Refractive Index: 1.703
  • PSA: 28.68000
  • LogP: 2.21630

6-Chloro-1H-pyrrolo[2,3-B]pyridine Security Information

6-Chloro-1H-pyrrolo[2,3-B]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1H-pyrrolo[2,3-B]pyridine Pricemore >>

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6-Chloro-1H-pyrrolo[2,3-B]pyridine Production Method

Production Method 1

55052-24-9 55052-24-9
55052-27-2 55052-27-2
80235-01-4 80235-01-4
55052-28-3 55052-28-3
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
1.2 Solvents: Water ;  < 15 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Production Method 2

16887-60-8 16887-60-8
504440-63-5 504440-63-5
55052-27-2 55052-27-2
80235-01-4 80235-01-4
55052-28-3 55052-28-3
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Water ;  pH 10, 10 - 15 °C; 1 h, 0 °C
2.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
2.2 Solvents: Water ;  < 15 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Production Method 3

271-63-6 271-63-6
55052-27-2 55052-27-2
80235-01-4 80235-01-4
55052-28-3 55052-28-3
Reaction Conditions
1.1 Solvents: Ethyl acetate ;  < 20 °C; 2 h, 25 °C
2.1 Reagents: Tripotassium phosphate Solvents: Water ;  pH 10, 10 - 15 °C; 1 h, 0 °C
3.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
3.2 Solvents: Water ;  < 15 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

6-Chloro-1H-pyrrolo[2,3-B]pyridine Raw materials

6-Chloro-1H-pyrrolo[2,3-B]pyridine Preparation Products

6-Chloro-1H-pyrrolo[2,3-B]pyridine Related Literature

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